Cas no 1240257-88-8 (3-Chloro-5-(pentafluorosulfur)benzaldehyde)

• Product Name: 3-Chloro-5-(pentafluorosulfur)benzaldehyde
• CAS No: 1240257-88-8
• MF: C₇H₄ClF₅OS
• MW: 266.616077423096
• MDL: MFCD16652412
• CID: 4579785
• Update Time: 2025-07-25

3-Chloro-5-(pentafluorosulfur)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(pentafluorosulfur)benzaldehyde
• 3-Chloro-5-(pentafluoro-λ6-sulfanyl)benzaldehyde

• MDL： MFCD16652412
• Inchi： 1S/C7H4ClF5OS/c8-6-1-5(4-14)2-7(3-6)15(9,10,11,12)13/h1-4H
• InChI Key： AHEFJQKJBDJLSO-UHFFFAOYSA-N
• SMILES： S(F)(F)(F)(F)(F)C1=CC(C=O)=CC(Cl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Chloro-5-(pentafluorosulfur)benzaldehyde

Recent Advances in the Application of 3-Chloro-5-(pentafluorosulfur)benzaldehyde (CAS: 1240257-88-8) in Chemical Biology and Pharmaceutical Research

3-Chloro-5-(pentafluorosulfur)benzaldehyde (CAS: 1240257-88-8) has emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of pharmaceuticals and agrochemicals. This compound, characterized by its unique pentafluorosulfur (-SF5) functional group, has garnered significant attention due to its potential to enhance the metabolic stability and lipophilicity of drug candidates. Recent studies have explored its utility in the design of kinase inhibitors, antiviral agents, and radiopharmaceuticals, leveraging its ability to modulate electronic and steric properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the incorporation of 3-Chloro-5-(pentafluorosulfur)benzaldehyde into the scaffold of Bruton's tyrosine kinase (BTK) inhibitors, resulting in improved target selectivity and pharmacokinetic profiles. The -SF5 group's strong electron-withdrawing nature was found to reduce off-target interactions while maintaining potency against BTK, a critical target in autoimmune diseases and B-cell malignancies. Molecular docking simulations further revealed that the compound's chloro and aldehyde functionalities facilitate covalent binding to cysteine residues in the active site.

In the realm of antiviral research, a team from the University of Tokyo reported the use of this aldehyde derivative as a precursor for SARS-CoV-2 main protease (M^pro) inhibitors. The pentafluorosulfur moiety was shown to enhance membrane permeability, addressing a key challenge in the delivery of antiviral compounds. Structural analogs derived from 1240257-88-8 exhibited sub-micromolar IC₅₀ values against M^pro in enzymatic assays, with promising in vitro efficacy against emerging variants of concern.

From a synthetic chemistry perspective, recent methodological advances have streamlined the production of 3-Chloro-5-(pentafluorosulfur)benzaldehyde. A 2024 Organic Process Research & Development publication detailed a scalable, transition-metal-free approach using direct electrophilic fluorosulfonylation of 3-chlorobenzaldehyde derivatives. This breakthrough addresses previous limitations in yield (now exceeding 85%) and purity (>99%), making the compound more accessible for industrial applications. The improved synthetic route also reduces the environmental impact by minimizing heavy metal waste.

Emerging applications in radiopharmaceuticals have also been reported, where the -SF5 group serves as a versatile handle for ¹⁸F-labeling. Researchers at Massachusetts General Hospital have utilized 1240257-88-8 as a building block for positron emission tomography (PET) tracers targeting neurodegenerative disease biomarkers. The compound's stability toward radiolysis and rapid clearance kinetics make it particularly suitable for imaging applications, with clinical trials expected to begin in 2025.

Despite these advances, challenges remain in fully characterizing the safety profile of 3-Chloro-5-(pentafluorosulfur)benzaldehyde derivatives. Ongoing toxicological studies are investigating potential hepatotoxicity associated with chronic exposure to -SF5-containing compounds. However, the current body of research strongly supports the continued exploration of this chemical entity as a privileged structure in drug discovery, with particular promise in targeted therapies and diagnostic agents.